Cas no 2229551-11-3 (3-(1-benzothiophen-2-yloxy)piperidine)

• Product Name: 3-(1-benzothiophen-2-yloxy)piperidine
• CAS No: 2229551-11-3
• MF: C₁₃H₁₅NOS
• MW: 233.329302072525
• CID: 6083736
• PubChem ID: 165713580
• Update Time: 2025-07-22

3-(1-benzothiophen-2-yloxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzothiophen-2-yloxy)piperidine
• EN300-1802424
• 2229551-11-3

• Inchi： 1S/C13H15NOS/c1-2-6-12-10(4-1)8-13(16-12)15-11-5-3-7-14-9-11/h1-2,4,6,8,11,14H,3,5,7,9H2
• InChI Key： BYUKKJPYRAPILZ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1OC1CNCCC1

Computed Properties

• Exact Mass: 233.08743528g/mol
• Monoisotopic Mass: 233.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-(1-benzothiophen-2-yloxy)piperidine

Introduction to 3-(1-benzothiophen-2-yloxy)piperidine (CAS No: 2229551-11-3)

3-(1-benzothiophen-2-yloxy)piperidine, identified by the Chemical Abstracts Service Number (CAS No) 2229551-11-3, is a significant compound in the realm of pharmaceutical chemistry. This molecule, featuring a piperidine ring linked to a benzothiophene moiety through an oxygen atom, has garnered attention due to its structural versatility and potential biological activity. The combination of these structural elements positions it as a promising candidate for further exploration in drug discovery and medicinal chemistry.

The benzothiophene scaffold is a well-documented motif in medicinal chemistry, known for its presence in numerous bioactive molecules. Its aromatic system contributes to favorable electronic properties, while the sulfur atom introduces polarity and potential interactions with biological targets. The piperidine ring, on the other hand, is a common pharmacophore found in many drugs, contributing to solubility, metabolic stability, and binding affinity. The linkage through an oxygen atom (-yloxy) enhances the molecule's solubility and allows for diverse functionalization.

Recent advancements in computational chemistry and molecular modeling have facilitated the investigation of such heterocyclic compounds. Researchers are increasingly leveraging these tools to predict the binding modes of 3-(1-benzothiophen-2-yloxy)piperidine with various biological targets. Studies suggest that the benzothiophene part may interact with proteins through π-stacking interactions, while the piperidine ring could engage in hydrogen bonding or hydrophobic pockets. This dual interaction potential makes it an intriguing scaffold for designing molecules with specific therapeutic profiles.

In the context of drug discovery, 3-(1-benzothiophen-2-yloxy)piperidine has been explored as a precursor or analog in the development of novel therapeutic agents. Its structural features suggest potential applications in areas such as central nervous system (CNS) disorders, where both benzothiophene and piperidine derivatives have shown promise. Additionally, its scaffold could be modified to target other therapeutic areas, including oncology, inflammation, and infectious diseases.

The synthesis of 3-(1-benzothiophen-2-yloxy)piperidine involves multi-step organic reactions that require careful optimization. Common synthetic routes include nucleophilic substitution reactions, where a halogenated benzothiophene derivative reacts with a piperidine derivative under appropriate conditions. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

One of the key aspects of studying 3-(1-benzothiophen-2-yloxy)piperidine is its pharmacological profile. Preliminary studies have indicated that this compound may exhibit various biological activities depending on its derivatives. For instance, modifications at the benzothiophene ring can influence its interaction with enzymes or receptors, leading to different pharmacological effects. Similarly, variations at the piperidine moiety can modulate solubility and metabolic stability.

The growing interest in 3-(1-benzothiophen-2-yloxy)piperidine has prompted several research groups to investigate its potential as an intermediate in more complex drug candidates. By incorporating this scaffold into larger molecules, researchers aim to enhance specific pharmacokinetic properties or improve target engagement. Such efforts are part of broader trends in medicinal chemistry where scaffold hopping—exploring different structural motifs—is used to discover novel therapeutic entities.

From a regulatory perspective, compounds like 3-(1-benzothiophen-2-yloxy)piperidine must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. This involves comprehensive pharmacokinetic studies, toxicity assessments, and preclinical trials. The data generated from these studies are crucial for understanding how the compound behaves in vivo and for identifying any potential liabilities that need to be addressed before human testing.

The role of 3-(1-benzothiophen-2-yloxy)piperidine in academic research is also noteworthy. It serves as a valuable tool for teaching and training future chemists and pharmacologists. Its complex structure provides students with insights into advanced organic synthesis techniques and molecular design principles. Furthermore, its potential biological activities make it an excellent candidate for exploring new drug mechanisms.

Looking ahead, the future prospects for 3-(1-benzothiophen-2-yloxy)piperidine appear promising. As computational methods improve and high-throughput screening technologies become more sophisticated, researchers will be better positioned to discover new derivatives with enhanced properties. Additionally, collaborations between academia and industry will likely accelerate the translation of laboratory findings into clinical candidates.

In summary,3-(1-benzothiophen-2-yloxy)piperidine (CAS No: 2229551-11-3) represents a significant compound in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its investigation spans from fundamental organic synthesis to advanced drug discovery efforts. As research continues to evolve,this molecule will undoubtedly play a role in shaping future therapeutic strategies across multiple disease areas.